Cas no 1481241-40-0 (4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE)

• Product Name: 4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE
• CAS No: 1481241-40-0
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 4601714
• Update Time: 2025-09-23

4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-(bromomethyl)tetrahydro-4-(methoxymethyl)-
• 4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE

• Inchi： 1S/C8H15BrO2/c1-10-7-8(6-9)2-4-11-5-3-8/h2-7H2,1H3
• InChI Key： KDRLVMCFXRJEMW-UHFFFAOYSA-N
• SMILES： C1OCCC(CBr)(COC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE

Comprehensive Overview of 4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE (CAS No. 1481241-40-0): Properties, Applications, and Industry Insights

The chemical compound 4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE (CAS No. 1481241-40-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a bromomethyl and methoxymethyl functional group attached to an oxane ring, make it a versatile intermediate for synthesizing complex molecules. This article delves into its properties, synthesis methods, and emerging applications while addressing trending topics such as green chemistry, sustainable synthesis, and high-value intermediates.

One of the most searched questions about 4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE revolves around its role in drug discovery. Researchers frequently explore its potential as a building block for bioactive molecules, particularly in the development of targeted therapies. The bromomethyl group offers a reactive site for further functionalization, enabling the creation of customized molecular architectures. Recent studies highlight its utility in catalyzed cross-coupling reactions, a hot topic in organic synthesis due to its efficiency and selectivity.

From an industrial perspective, the demand for high-purity intermediates like 4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE has surged, driven by advancements in precision medicine and nanotechnology. Companies are investing in scalable synthesis protocols to meet the needs of contract research organizations (CROs) and API manufacturers. A frequently asked question in search engines is whether this compound can be synthesized using flow chemistry techniques, which align with the industry's shift toward continuous manufacturing.

Environmental considerations are another critical aspect tied to CAS No. 1481241-40-0. With growing emphasis on eco-friendly solvents and waste reduction, researchers are optimizing its synthesis to minimize hazardous byproducts. Searches for biodegradable alternatives and catalytic recycling often intersect with discussions about this compound, reflecting broader trends in sustainable chemistry.

In material science, 4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE is explored for its potential in polymer modification and surface functionalization. Its dual-functional groups allow for covalent bonding with substrates, making it valuable for creating smart coatings and hybrid nanomaterials. Queries about its compatibility with 3D printing resins or conductive polymers are increasingly common, underscoring its interdisciplinary relevance.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry, topics frequently searched by quality control professionals. Regulatory compliance, particularly regarding REACH and ICH guidelines, is also a recurring theme in discussions about CAS No. 1481241-40-0.

Looking ahead, the versatility of 4-(BROMOMETHYL)-4-(METHOXYMETHYL)OXANE positions it as a key player in innovations ranging from bioconjugation to advanced material design. As industries prioritize efficiency and sustainability, this compound exemplifies how tailored molecular structures can address complex challenges in science and technology.